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Compound of Interest

Compound Name: Cefazolin-13C2,15N

Cat. No.: B1514398 Get Quote

Cefazolin-13C2,15N: A Technical Guide for
Researchers
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on Cefazolin-13C2,15N, a

stable isotope-labeled internal standard crucial for the accurate quantification of the first-

generation cephalosporin antibiotic, Cefazolin. This document outlines its chemical and

physical properties, safety information, and detailed experimental protocols for its application in

bioanalytical methods.

Core Data Presentation
Cefazolin-13C2,15N is distinguished by the incorporation of two Carbon-13 atoms and one

Nitrogen-15 atom, rendering it an ideal internal standard for mass spectrometry-based

quantification of Cefazolin.
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Property Value

CAS Number 2101505-58-0

Molecular Formula C₁₂[¹³C]₂H₁₄N₇[¹⁵N]O₄S₃

Molecular Weight 457.5 g/mol

Isotopic Enrichment Minimum 99% for ¹³C and 98% for ¹⁵N

Purity ≥95%

Appearance A solid; white to off-white crystalline powder

Solubility Soluble in DMF (Dimethylformamide)

Storage Conditions

Store at -20°C in an airtight and dry

environment. For stock solutions, it is

recommended to store at -80°C for up to 6

months.

Material Safety Data Sheet (MSDS) Summary
A comprehensive review of available Safety Data Sheets (SDS) indicates that Cefazolin-
13C2,15N, similar to its unlabeled counterpart, requires careful handling in a laboratory setting.
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Hazard
Identification &
First Aid

Handling & Storage
Physical &
Chemical
Properties

Stability &
Reactivity

Potential Hazards:

May cause skin, eye,

and respiratory tract

irritation. May cause

allergic reactions upon

inhalation or skin

contact.[1][2][3][4]

Handling: Use in a

well-ventilated area,

preferably in a

chemical fume hood.

[1] Wear appropriate

personal protective

equipment (PPE),

including gloves,

safety goggles, and a

lab coat.[1] Avoid

generating dust.[3][4]

Appearance: White to

off-white crystalline

powder.[3]

Stability: Stable under

recommended storage

conditions.[1]

First Aid Measures:

Storage: Store in a

cool, dry, well-

ventilated place away

from heat and direct

sunlight.[3] Keep

container tightly

closed.

pH: 4.5-6.0 (for

Cefazolin Sodium

solution).[3]

Incompatible

Materials: Strong

oxidizing agents.[3]

Eye Contact:

Immediately flush with

plenty of water for at

least 15 minutes.

Seek medical

attention.[3][4]

Melting Point: 198-200

°C (decomposes).[3]

Hazardous

Decomposition

Products: May

produce carbon

monoxide, carbon

dioxide, nitrogen

oxides, and sulfur

oxides upon

decomposition.[1]

Skin Contact: Remove

contaminated clothing

and wash skin with

soap and water. Seek

Solubility: Soluble in

water.[3]
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medical attention if

irritation persists.[3][4]

Inhalation: Move to

fresh air. If breathing

is difficult, administer

oxygen. Seek

immediate medical

attention.[3][4]

Ingestion: Do not

induce vomiting.

Rinse mouth with

water and seek

immediate medical

attention.[3][4]

Experimental Protocols
Cefazolin-13C2,15N is primarily utilized as an internal standard in liquid chromatography-

tandem mass spectrometry (LC-MS/MS) methods for the precise quantification of Cefazolin in

biological matrices.

Protocol: Quantification of Cefazolin in Human Plasma
using LC-MS/MS
This protocol is a synthesized example based on methodologies described in the scientific

literature.

1. Preparation of Stock and Working Solutions:

Cefazolin Stock Solution (1 mg/mL): Accurately weigh and dissolve Cefazolin in a suitable

solvent (e.g., water or a mix of water and acetonitrile).

Cefazolin-13C2,15N Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and

dissolve Cefazolin-13C2,15N in a suitable solvent.
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Working Solutions: Prepare a series of Cefazolin working solutions by serial dilution of the

stock solution to create calibration standards. Prepare a working solution of the internal

standard at an appropriate concentration.

2. Sample Preparation (Protein Precipitation):

To 100 µL of plasma sample (calibrator, quality control, or unknown sample), add 20 µL of

the Cefazolin-13C2,15N internal standard working solution.

Add 300 µL of cold acetonitrile to precipitate proteins.

Vortex the mixture for 1 minute.

Centrifuge at 10,000 x g for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen.

Reconstitute the residue in 100 µL of the mobile phase.

3. LC-MS/MS Conditions:

Liquid Chromatography (LC):

Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.

Gradient: A suitable gradient to ensure separation of Cefazolin from matrix components.

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Tandem Mass Spectrometry (MS/MS):

Ionization Mode: Positive Electrospray Ionization (ESI+).
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Multiple Reaction Monitoring (MRM) Transitions:

Cefazolin: Monitor the transition from the precursor ion to a specific product ion.

Cefazolin-13C2,15N: Monitor the corresponding transition for the stable isotope-labeled

internal standard.

Optimization: Optimize MS parameters such as declustering potential, collision energy,

and cell exit potential for both analyte and internal standard.

4. Data Analysis:

Construct a calibration curve by plotting the peak area ratio of Cefazolin to Cefazolin-
13C2,15N against the concentration of the calibration standards.

Determine the concentration of Cefazolin in the unknown samples by interpolating their peak

area ratios from the calibration curve.

Visualizations
Mechanism of Action of Cefazolin
Cefazolin, a beta-lactam antibiotic, exerts its bactericidal effect by inhibiting the synthesis of the

bacterial cell wall. It specifically targets penicillin-binding proteins (PBPs), which are essential

enzymes for the final step of peptidoglycan synthesis. The disruption of this process leads to a

weakened cell wall and subsequent cell lysis.
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Mechanism of Action of Cefazolin
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Caption: Cefazolin inhibits bacterial cell wall synthesis by targeting Penicillin-Binding Proteins.

Experimental Workflow for Cefazolin Quantification
The use of Cefazolin-13C2,15N as an internal standard is a critical step in ensuring the

accuracy and reliability of quantitative bioanalytical methods. The following diagram illustrates a

typical workflow.
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Experimental Workflow for Cefazolin Quantification
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Caption: Workflow for quantifying Cefazolin using a stable isotope-labeled internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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